N1-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-(1-phenylethyl)oxalamide

• IUPAC Name: N-[2-(4-ethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-N'-(1-phenylethyl)oxamide
• InChI: InChI=1S/C20H22N6O3/c1-4-15-11-17(27)24-20(22-15)26-16(10-12(2)25-26)23-19(29)18(28)21-13(3)14-8-6-5-7-9-14/h5-11,13H,4H2,1-3H3,(H,21,28)(H,23,29)(H,22,24,27)
• InChI Key: GWMROGXWFPKZEX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C(=O)NC(C)C3=CC=CC=C3
• Molecular Formula: C20H22N6O3
• Molecular Weight: 394.4 g/mol

Description

N1-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-(1-phenylethyl)oxalamide is a useful research compound. Its molecular formula is C20H22N6O3 and its molecular weight is 394.435. The purity is usually 95%.
BenchChem offers high-quality N1-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-(1-phenylethyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-(1-phenylethyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compounds in Drug Discovery

Heterocyclic compounds, such as pyrazolines and dihydropyrimidinones, are crucial scaffolds in medicinal chemistry due to their diverse biological activities. For instance, pyrazolines have been extensively studied for their pharmacological effects, including antimicrobial, anti-inflammatory, analgesic, and anticancer activities. These activities highlight the potential of pyrazolines in the development of new therapeutic agents (Shaaban, Mayhoub, & Farag, 2012; Mathew, Suresh, Anbazhagan, & Mathew, 2013).

Similarly, dihydropyrimidinones (DHPMs), obtained through the Biginelli reaction, are recognized for their wide range of therapeutic applications, including antihypertensive, antitubercular, and anti-inflammatory properties. This versatility underscores the significance of DHPM derivatives in drug development, showcasing the importance of exploring such compounds for novel pharmaceuticals (Khasimbi, Ali, Manda, Sharma, Chauhan, & Wakode, 2020).

Chemical Inhibitors and Pharmacological Research

The research into chemical inhibitors, such as those targeting cytochrome P450 isoforms, plays a pivotal role in understanding drug metabolism and potential drug-drug interactions. These studies are crucial for the development of safer and more effective therapeutic agents by elucidating the metabolic pathways involved in drug clearance and the potential for adverse interactions (Khojasteh, Prabhu, Kenny, Halladay, & Lu, 2011).